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Compound of Interest

Compound Name: 1,4-Dibromobutane-2,2,3,3-d4

Cat. No.: B1610130 Get Quote

An In-Depth Technical Guide to the Physical Properties of 1,4-Dibromobutane-2,2,3,3-d4

For researchers, scientists, and professionals in drug development, understanding the physical

characteristics of isotopically labeled compounds is critical for their application in mechanistic

studies, as tracers, and as internal standards in quantitative analysis. This guide provides a

detailed overview of the core physical properties of 1,4-Dibromobutane-2,2,3,3-d4 (CAS No.

52089-63-1), a deuterated analog of 1,4-Dibromobutane.

Core Physical and Chemical Properties
1,4-Dibromobutane-2,2,3,3-d4 is the deuterium-labeled version of 1,4-Dibromobutane.[1] The

incorporation of deuterium atoms results in a higher molecular weight compared to its non-

deuterated counterpart. This mass shift is fundamental to its use as an internal standard in

mass spectrometry-based assays.[2] The compound is typically available with high isotopic

purity, commonly 98 atom % D, and a chemical purity of at least 98-99%.[2][3]

Data Presentation: A Comparative Summary
The following table summarizes the key quantitative physical properties of 1,4-
Dibromobutane-2,2,3,3-d4. For comparative purposes, the properties of standard, non-

deuterated 1,4-Dibromobutane are also included.
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Property
1,4-Dibromobutane-2,2,3,3-
d4

1,4-Dibromobutane (non-
deuterated)

CAS Number 52089-63-1 110-52-1

Molecular Formula BrCH₂CD₂CD₂CH₂Br Br(CH₂)₄Br

Molecular Weight 219.94 g/mol [1][2][4] 215.91 g/mol [5][6]

Density 1.908 g/mL at 25 °C[2][7] 1.808 g/mL at 25 °C

Boiling Point 63-65 °C at 6 mmHg[2][7]
197-199 °C at 760 mmHg[5]

[8]; 63-65 °C at 6 mmHg

Melting Point -20 °C[2][7] -16.5 °C to -20 °C[8][9]

Refractive Index n20/D 1.5186[2][7] n20/D 1.519

Appearance -
Colorless to pale yellow

liquid[5][6]

Isotopic Purity 98 atom % D[2][3] Not Applicable

Experimental Protocols for Property Determination
While the provided data is cited from literature, detailed experimental protocols for this specific

molecule are not published in readily available sources. The following are standard

methodologies used to determine such physical properties for organic liquids.

Density Measurement: Density is typically determined using a pycnometer or a digital density

meter. The instrument is calibrated with a substance of known density (e.g., deionized

water). The sample is then introduced, and its mass is measured within a precisely known

volume at a controlled temperature (e.g., 25 °C).

Boiling Point Determination: The boiling point, especially at reduced pressure (e.g., 6

mmHg), is measured using vacuum distillation. The liquid is heated in a distillation apparatus

connected to a vacuum pump and a manometer. The temperature at which the liquid boils

and its vapor condenses is recorded at the measured pressure.
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Melting Point Determination: To determine the melting point of a substance that is liquid at

room temperature, a cold stage or cryostat is used. The sample is cooled until it solidifies. It

is then slowly warmed, and the temperature at which the solid completely transitions to a

liquid is recorded as the melting point.

Refractive Index Measurement: The refractive index is measured using a refractometer,

commonly an Abbé refractometer. A small drop of the liquid is placed on the prism, and the

instrument is adjusted to bring a dividing line into focus on a crosshair. The refractive index is

read directly from a scale, with the temperature controlled to a standard value, typically 20

°C (n20/D).

Applications and Experimental Workflow
The primary application of 1,4-Dibromobutane-2,2,3,3-d4 is as an internal standard for

quantitative analysis using techniques like Gas Chromatography-Mass Spectrometry (GC-MS)

or Liquid Chromatography-Mass Spectrometry (LC-MS).[1] Its utility stems from the fact that it

co-elutes with the non-labeled analyte but is distinguishable by its higher mass, allowing for

precise quantification by correcting for variations in sample preparation and instrument

response.

Visualization of Experimental Workflow
The following diagram illustrates a typical workflow for using a deuterated internal standard,

such as 1,4-Dibromobutane-2,2,3,3-d4, in a quantitative mass spectrometry analysis.
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Workflow for Quantitative Analysis Using a Deuterated Internal Standard
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Quantitative analysis workflow using a deuterated standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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